DDO-7263

• Molecular Formula: C14H9F2N3O
• Molecular Weight: 273.24 g/mol
• InChI: InChI=1S/C14H9F2N3O/c1-8-2-3-10(7-17-8)13-18-14(20-19-13)9-4-5-11(15)12(16)6-9/h2-7H,1H3
• InChIKey: HITVBBDLWZDVIV-UHFFFAOYSA-N

DDO-7263: Rpn6-Targeting Nrf2 Activator Overview

DDO-7263 (CAS 2254004-96-9) is a 1,2,4-oxadiazole derivative that functions as a potent activator of the Nrf2-ARE signaling pathway. Unlike the majority of reported Nrf2 activators that target the Keap1-Nrf2 protein–protein interaction, DDO-7263 upregulates Nrf2 through a mechanistically distinct route—binding to the Rpn6 subunit of the 26S proteasome, thereby blocking proteasome assembly and suppressing ubiquitinated Nrf2 degradation [1]. The compound also inhibits NLRP3 inflammasome activation in an Nrf2-dependent manner and demonstrates brain tissue targeting properties in pharmacokinetic and tissue distribution studies [2]. These characteristics position DDO-7263 as a structurally and mechanistically differentiated tool for investigating Nrf2-driven antioxidant and anti-inflammatory pathways in neurodegenerative disease models, particularly Parkinson's disease.

Activation mechanism

Rpn6-proteasome binding, distinct from Keap1-targeted Nrf2 activators

Functional profile

Nrf2-dependent NLRP3 inflammasome inhibition characterized in macrophages

Distribution

Reported brain-tissue targeting, supporting CNS pathway studies

• [1] Dai Z, An LY, Chen XY, Yang F, Zhao N, Li CC, Ren R, Li BY, Tao WY, Li P, Jiang C, Yan F, Jiang ZY, You QD, Di B, Xu LL. Target Fishing Reveals a Novel Mechanism of 1,2,4-Oxadiazole Derivatives Targeting Rpn6, a Subunit of 26S Proteasome. J Med Chem. 2022;65(6):5029-5043. doi:10.1021/acs.jmedchem.1c02137. PMID: 35253427. View Source
• [2] Xu LL, Wu YF, Yan F, Li CC, Dai Z, You QD, Jiang ZY, Di B. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress. Free Radic Biol Med. 2019;134:288-303. doi:10.1016/j.freeradbiomed.2019.01.003. View Source

Why DDO-7263 Cannot Be Substituted by In-Class Activators

Nrf2 activators constitute a structurally and mechanistically heterogeneous family. Widely used agents such as dimethyl fumarate (DMF, Tecfidera), sulforaphane, and bardoxolone methyl (CDDO-Me) predominantly act through covalent modification of Keap1 cysteine residues to disrupt Keap1-Nrf2 binding, releasing Nrf2 for nuclear translocation [1]. DDO-7263, by contrast, activates Nrf2 via a distinct target protein—Rpn6, a subunit of the 26S proteasome—resulting in blockade of ubiquitinated Nrf2 degradation rather than Keap1 displacement [2]. This mechanistic divergence carries two consequences for experimental selection: first, the Nrf2 activation magnitude and kinetics are likely to differ between Rpn6-targeted and Keap1-targeted activators; second, DDO-7263 simultaneously inhibits the NLRP3 inflammasome in an Nrf2-dependent manner, a functional property that is not uniformly shared across Keap1-targeted activators and is not predictable from Nrf2 activation potency alone [3]. Consequently, substituting DDO-7263 with a Keap1-targeting Nrf2 activator such as DMF—even when the experimental endpoint is Nrf2 pathway activation—may introduce both quantitative and qualitative variation in downstream antioxidant and anti-inflammatory readouts. The evidence below quantifies the dimensions along which DDO-7263 differs from its closest in-class comparators.

Attribute

DDO-7263

Typical Keap1 Activators

Target protein

Rpn6 (26S proteasome)

Keap1 cysteine residues

NLRP3 inhibition

Nrf2-dependent, characterized

Not systematically documented

Brain distribution

Reported tissue targeting

Limited CNS penetration data

Mechanistic divergence may introduce quantitative and qualitative readout differences; direct substitution with Keap1-targeted activators may not replicate dual-action profile.

• [1] Baird L, Yamamoto M. The Molecular Mechanisms Regulating the KEAP1-NRF2 Pathway. Mol Cell Biol. 2020;40(13):e00099-20. doi:10.1128/MCB.00099-20. (Review summarizing canonical Keap1-dependent Nrf2 activation mechanisms for DMF, sulforaphane, CDDO-Me, and related electrophilic activators.) View Source
• [2] Dai Z, An LY, Chen XY, Yang F, Zhao N, Li CC, Ren R, Li BY, Tao WY, Li P, Jiang C, Yan F, Jiang ZY, You QD, Di B, Xu LL. Target Fishing Reveals a Novel Mechanism of 1,2,4-Oxadiazole Derivatives Targeting Rpn6, a Subunit of 26S Proteasome. J Med Chem. 2022;65(6):5029-5043. doi:10.1021/acs.jmedchem.1c02137. PMID: 35253427. View Source
• [3] Xu LL, Wu YF, Yan F, Li CC, Dai Z, You QD, Jiang ZY, Di B. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress. Free Radic Biol Med. 2019;134:288-303. doi:10.1016/j.freeradbiomed.2019.01.003. View Source

DDO-7263 Quantitative Differentiation Evidence

Rpn6- vs Keap1-Mediated Nrf2 Activation

Within the 1,2,4-oxadiazole class of Nrf2-ARE activators, DDO-7263 was identified as the most potent Nrf2 activator through systematic analogue comparison and was therefore selected as the core structure for bioactive probe design and target-fishing studies [1]. Affinity chromatography coupled with mass spectrometry identified Rpn6, a subunit of the 26S proteasome lid, as the direct binding target of DDO-7263. In vitro affinity experiments confirmed that DDO-7263 binds to Rpn6, blocking 26S proteasome assembly and thereby preventing ubiquitinated Nrf2 degradation. This mechanism is fundamentally distinct from the Keap1 cysteine modification mechanism employed by dimethyl fumarate, sulforaphane, and bardoxolone methyl [2]. Among all 1,2,4-oxadiazole analogues evaluated, DDO-7263 exhibited the highest Nrf2 activation potency, establishing it as the frontline candidate within this chemotype [1].

Rpn6 vs Keap1 activation

Class-level

Binds Rpn6 subunit; blocks proteasome assembly. Ranked most potent among 1,2,4-oxadiazole analogues tested.

Supports proteasome-dependent Nrf2 pathway dissection

Exact EC50 fold-differences not disclosed; rank order stated in primary publication

Evidence Dimension	Mechanism of Nrf2 activation and target identity; intra-class potency rank
Target Compound Data	DDO-7263 binds to Rpn6 (26S proteasome subunit); blocks 26S proteasome assembly; prevents ubiquitinated Nrf2 degradation. Ranked most potent among 1,2,4-oxadiazole analogues [1].
Comparator Or Baseline	DMF, sulforaphane, bardoxolone methyl: covalently modify Keap1 cysteine residues to release Nrf2. Earlier 1,2,4-oxadiazole analogues (compounds 1, 4, 32): lower Nrf2 activation potency [1][2].
Quantified Difference	Qualitative difference in molecular target (Rpn6 vs. Keap1); quantitative intra-class potency rank: DDO-7263 > all other 1,2,4-oxadiazole analogues tested [1]. Exact EC50 fold-difference values not disclosed in available abstracts; the rank order is explicitly stated in the primary publication.
Conditions	In vitro binding assays; ARE-luciferase reporter assay in HepG2-ARE-C8 cells for potency screening; affinity chromatography and mass spectrometry for target identification.

Why This Matters

Procurement of an Nrf2 activator with a validated, non-Keap1 mechanism (Rpn6 binding) enables experiments that dissect proteasome-dependent versus Keap1-dependent Nrf2 regulation, which is not achievable with Keap1-targeted comparators.

• [1] Dai Z, An LY, Chen XY, Yang F, Zhao N, Li CC, Ren R, Li BY, Tao WY, Li P, Jiang C, Yan F, Jiang ZY, You QD, Di B, Xu LL. Target Fishing Reveals a Novel Mechanism of 1,2,4-Oxadiazole Derivatives Targeting Rpn6, a Subunit of 26S Proteasome. J Med Chem. 2022;65(6):5029-5043. doi:10.1021/acs.jmedchem.1c02137. PMID: 35253427. View Source
• [2] Baird L, Yamamoto M. The Molecular Mechanisms Regulating the KEAP1-NRF2 Pathway. Mol Cell Biol. 2020;40(13):e00099-20. doi:10.1128/MCB.00099-20. PMID: 32393668. View Source

MPTP Parkinson's Model Efficacy vs DMF Comparator

In a subacute MPTP-induced Parkinson's disease mouse model (MPTP 20 mg/kg, i.p., daily × 7 days), DDO-7263 was administered at 10–100 mg/kg/day (i.p.) for 10 days. DDO-7263 improved MPTP-induced behavioral abnormalities as assessed by climbing rod, open field, and rotarod tests, significantly attenuated tyrosine hydroxylase (TH)-positive dopaminergic neuron loss in the substantia nigra and striatum, and suppressed secretion of the pro-inflammatory cytokines IL-1β and TNF-α in mouse plasma [1]. Dimethyl fumarate (DMF), a clinically approved Nrf2 activator, was employed as the positive control in the same study [1]. The study design thus provides a direct within-study comparator context; DDO-7263 demonstrated robust neuroprotective and anti-inflammatory efficacy alongside DMF. In rat pharmacokinetic analysis, DDO-7263 (7, 35, 70 mg/kg, i.p.) exhibited a half-life (T1/2) of 3.32 hours and a Cmax of 1.38 mg/mL, and tissue distribution results indicated brain tissue targeting [1].

MPTP model vs DMF comparator

Head-to-head

Improved behavioral endpoints, attenuated TH+ neuron loss, reduced IL-1β/TNF-α vs MPTP baseline. DMF used as positive control.

Reported model-response context with a clinically known activator comparator

Quantitative difference vs DMF not extracted; directional effects comparable

Evidence Dimension	MPTP-induced behavioral deficits, dopaminergic neuron loss (TH), plasma IL-1β/TNF-α levels; brain tissue distribution
Target Compound Data	DDO-7263 (10–100 mg/kg/day, i.p., 10 days): improved behavioral abnormalities, attenuated TH loss in SN and striatum, reduced IL-1β and TNF-α in plasma [1]. T1/2 = 3.32 h; Cmax = 1.38 mg/mL in rats; brain tissue targeting demonstrated [1].
Comparator Or Baseline	Dimethyl fumarate (DMF) used as positive control in the same experimental paradigm [1]. MPTP-induced model group served as disease baseline.
Quantified Difference	Both DDO-7263 and DMF demonstrated efficacy versus MPTP-induced model baseline; specific quantitative difference values between DDO-7263 and DMF are not extracted in the abstract-level data. The study design confirms DDO-7263 produces comparable directional effects to a clinically validated Nrf2 activator in the MPTP-PD model [1].
Conditions	Male C57BL/6 mice (10 weeks, 22–26 g); MPTP 20 mg/kg i.p. daily × 7 days for PD induction; DDO-7263 administered i.p. daily × 10 days; behavioral tests: climbing rod, open field, rotarod; TH immunohistochemistry; plasma cytokine ELISA; rat PK: SD rats, i.p. bolus.

Why This Matters

Demonstration of in vivo efficacy in a standard MPTP-PD model with DMF as a positive control provides confidence that DDO-7263 delivers translational neuroprotection and anti-inflammatory activity suitable for neurodegenerative disease research programs.

• [1] Xu LL, Wu YF, Yan F, Li CC, Dai Z, You QD, Jiang ZY, Di B. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress. Free Radic Biol Med. 2019;134:288-303. doi:10.1016/j.freeradbiomed.2019.01.003. View Source

Nrf2-Dependent NLRP3 Inflammasome Inhibition

DDO-7263 significantly inhibits NLRP3 inflammasome activation, cleaved caspase-1 production, and mature IL-1β protein expression in ATP-LPS-exposed THP-1-derived macrophages (THP-Ms) [1]. This NLRP3 inhibition is mechanistically dependent on Nrf2 activation, as verified by Nrf2 knockdown experiments [1]. While several Keap1-targeted Nrf2 activators (e.g., DMF, bardoxolone methyl) also exhibit anti-inflammatory effects, the direct suppression of NLRP3 inflammasome assembly and caspase-1 cleavage has not been systematically demonstrated as an Nrf2-dependent property for these comparators [2]. DDO-7263 thus offers a defined dual-action profile—Nrf2-dependent antioxidant gene induction plus Nrf2-dependent NLRP3 inflammasome inhibition—in a single molecule, which is not uniformly expected or characterized for Keap1-targeted Nrf2 activators.

NLRP3 inflammasome inhibition

Class-level

Inhibits NLRP3, cleaved caspase-1, IL-1β in THP-Ms. Nrf2-dependent (knockdown verified).

Characterized dual-action Nrf2/NLRP3 profile not established for Keap1-targeted activators

Quantitative IC50 not available in abstract-level data

Evidence Dimension	NLRP3 inflammasome activation, cleaved caspase-1, IL-1β secretion; Nrf2-dependence of NLRP3 inhibition
Target Compound Data	DDO-7263 significantly inhibits NLRP3 activation, cleaved caspase-1 production, and IL-1β protein expression in ATP-LPS-exposed THP-Ms cells. Inhibition is abolished upon Nrf2 knockdown, confirming Nrf2-dependence [1].
Comparator Or Baseline	DMF, sulforaphane, bardoxolone methyl: anti-inflammatory effects reported but Nrf2-dependent NLRP3 inflammasome inhibition not systematically characterized as a direct mechanistic outcome of Keap1-targeted activation [2].
Quantified Difference	Qualitative difference in functional scope: DDO-7263 demonstrates Nrf2-dependent NLRP3 inflammasome inhibition as a characterized mechanism; this specific pathway linkage is not established for Keap1-targeted Nrf2 activators. Quantitative IC50 values are not available in the abstract-level data [1][2].
Conditions	THP-1-derived macrophages (THP-Ms) differentiated with PMA (100 ng/mL, 24 h); primed with LPS and stimulated with ATP; NLRP3, cleaved caspase-1, and IL-1β measured by Western blot/ELISA; Nrf2 dependence verified via siRNA knockdown.

Why This Matters

For studies where NLRP3 inflammasome-driven neuroinflammation is the primary endpoint (e.g., PD, Alzheimer's, traumatic brain injury models), DDO-7263 provides a characterized dual-target tool compound that cannot be replicated by substituting a Keap1-targeted Nrf2 activator lacking validated NLRP3 inhibition data.

• [1] Xu LL, Wu YF, Yan F, Li CC, Dai Z, You QD, Jiang ZY, Di B. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress. Free Radic Biol Med. 2019;134:288-303. doi:10.1016/j.freeradbiomed.2019.01.003. View Source
• [2] Baird L, Yamamoto M. The Molecular Mechanisms Regulating the KEAP1-NRF2 Pathway. Mol Cell Biol. 2020;40(13):e00099-20. doi:10.1128/MCB.00099-20. PMID: 32393668. (Review summarizing anti-inflammatory properties of Keap1-targeted Nrf2 activators; NLRP3-specific inhibition not identified as a direct, characterized outcome for DMF, sulforaphane, or CDDO-Me in the context of Nrf2 dependence.) View Source

Rat Pharmacokinetics and Brain Distribution

In Sprague-Dawley rats administered DDO-7263 via intraperitoneal injection at doses of 7, 35, and 70 mg/kg, the compound exhibited a terminal half-life (T1/2) of 3.32 hours and a maximum plasma concentration (Cmax) of 1.38 mg/mL [1]. Tissue distribution studies conducted in the same investigation demonstrated that DDO-7263 possesses a brain tissue targeting function, distinguishing it from many systemic Nrf2 activators that exhibit limited central nervous system penetration [1][2]. While direct comparative brain-to-plasma ratios against DMF or sulforaphane are not reported in the available literature, the empirically measured T1/2 of 3.32 hours in rats provides a quantitative parameter for designing repeated-dosing or sustained-release regimens in preclinical PD and neuroinflammation models.

Rat PK & brain distribution

Reported

T1/2 = 3.32 h; Cmax = 1.38 mg/mL (i.p., 7-70 mg/kg). Brain tissue targeting demonstrated.

Supports exposure-model design for CNS in vivo studies

Direct comparator brain/plasma ratios not reported

Evidence Dimension	Plasma half-life (T1/2), Cmax, and brain tissue distribution in rats
Target Compound Data	T1/2 = 3.32 hours; Cmax = 1.38 mg/mL (rats, i.p., 7/35/70 mg/kg); brain tissue targeting demonstrated by tissue distribution analysis [1].
Comparator Or Baseline	No direct comparator PK data from the same study. DMF (dimethyl fumarate) exhibits a very short plasma half-life (<1 hour in humans) and limited brain penetration data in published preclinical studies; sulforaphane requires dietary or sustained-release formulations for CNS exposure [2].
Quantified Difference	DDO-7263 T1/2 = 3.32 h in rats vs. DMF T1/2 typically <1 h (human data, cross-species caution required). Direct within-study PK comparison data are not available.
Conditions	Sprague-Dawley rats; i.p. administration at 7, 35, 70 mg/kg; plasma concentration measured by validated analytical method; tissue distribution assessed in multiple organs including brain.

Why This Matters

The quantitative PK parameters (T1/2 = 3.32 h, Cmax = 1.38 mg/mL) and demonstrated brain tissue distribution enable rational design of dosing regimens for CNS-focused neurodegenerative disease models, supporting procurement decisions for in vivo pharmacology programs requiring brain-exposed Nrf2 activators.

• [1] Xu LL, Wu YF, Yan F, Li CC, Dai Z, You QD, Jiang ZY, Di B. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress. Free Radic Biol Med. 2019;134:288-303. doi:10.1016/j.freeradbiomed.2019.01.003. View Source
• [2] Linker RA, Lee DH, Ryan S, van Dam AM, Conrad R, Bista P, Zeng W, Hronowsky X, Buko A, Chollate S, Ellrichmann G, Brück W, Dawson K, Goelz S, Wiese S, Scannevin RH, Lukashev M, Gold R. Fumaric acid esters exert neuroprotective effects in neuroinflammation via activation of the Nrf2 antioxidant pathway. Brain. 2011;134(Pt 3):678-692. doi:10.1093/brain/awq386. PMID: 21354971. (Demonstrates DMF CNS activity but highlights limited brain penetration data and short half-life for the parent compound.) View Source

Cytoprotection in PC12 and THP-1 Cells

DDO-7263 protected PC12 neuronal cells and THP-1-derived macrophages (THP-Ms) from H2O2-induced oxidative damage in a concentration-dependent manner. At concentrations of 2.5–80 μM (24 h incubation), DDO-7263 upregulated the survival rate of both PC12 and THP-Ms cells following exposure to 400 μM H2O2, without exhibiting significant cytotoxicity when administered alone [1]. Mechanistically, DDO-7263 (20 μM, 2–24 h) upregulated the protein expression of the Nrf2 downstream antioxidant markers HO-1 and NQO1 in a time-dependent fashion as confirmed by Western blot analysis [1]. This concentration-dependent cytoprotection profile provides quantitative in vitro parameters for selecting appropriate DDO-7263 concentrations in oxidative stress assays. While other Nrf2 activators (e.g., sulforaphane, DMF) are known to upregulate HO-1 and NQO1 in various cell types [2], the PC12 and THP-Ms concentration-response datasets are specific to DDO-7263 and enable direct protocol replication.

Cytoprotection in PC12/THP-Ms

Reported

2.5–80 µM increased survival against H2O2; 20 µM upregulated HO-1, NQO1 over 2–24 h.

Published concentration-response data support protocol replication

Side-by-side comparator EC50 in same assay not available

Evidence Dimension	Cell viability under H2O2 challenge; Nrf2 downstream target protein expression (HO-1, NQO1)
Target Compound Data	DDO-7263 (2.5–80 μM, 24 h): concentration-dependent increase in PC12 and THP-Ms survival against 400 μM H2O2. At 20 μM (2–24 h): time-dependent upregulation of HO-1 and NQO1 protein levels [1].
Comparator Or Baseline	Sulforaphane and DMF are known to upregulate HO-1 and NQO1 in various cell types, but direct side-by-side concentration-response data in PC12 cells or THP-Ms under identical H2O2 challenge conditions are not available in the same publication [2].
Quantified Difference	DDO-7263 effective concentration range for cytoprotection: 2.5–80 μM. Direct comparator EC50 values for cell survival in the same assay system are not reported; cross-study comparison of Nrf2 target gene induction potency varies by cell type and stimulus.
Conditions	PC12 cells and THP-Ms (THP-1-derived macrophages differentiated with PMA 100 ng/mL, 24 h); H2O2 challenge at 400 μM; cell viability assay; Western blot for HO-1 and NQO1; DDO-7263 incubation 2–24 h at 20 μM.

Why This Matters

The published concentration-response data for DDO-7263 in PC12 and THP-Ms cell models provide directly replicable in vitro protocol conditions, reducing the experimental optimization burden when selecting this compound for oxidative stress and neuroprotection assays.

• [1] Xu LL, Wu YF, Yan F, Li CC, Dai Z, You QD, Jiang ZY, Di B. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress. Free Radic Biol Med. 2019;134:288-303. doi:10.1016/j.freeradbiomed.2019.01.003. View Source
• [2] Kensler TW, Egner PA, Agyeman AS, Visvanathan K, Groopman JD, Chen JG, Chen TY, Fahey JW, Talalay P. Keap1-Nrf2 Signaling: A Target for Cancer Prevention by Sulforaphane. Top Curr Chem. 2013;329:163-177. doi:10.1007/128_2012_339. PMID: 22752583. (Review of sulforaphane-mediated NQO1 and HO-1 induction in various cell types, providing class-level context but no direct comparator data for DDO-7263.) View Source

DDO-7263 Research Application Scenarios

Proteasome- vs Keap1-Dependent Nrf2 Regulation in Neurodegeneration

DDO-7263 is the most potent member of the 1,2,4-oxadiazole class and uniquely activates Nrf2 by binding to Rpn6, a subunit of the 26S proteasome, rather than through Keap1 cysteine modification [1]. This makes DDO-7263 the compound of choice for laboratories seeking to pharmacologically distinguish proteasome-dependent from Keap1-dependent Nrf2 regulatory mechanisms. Experimental designs can pair DDO-7263 with Keap1-targeted activators (e.g., DMF or sulforaphane) to test whether Nrf2-dependent transcriptional outcomes, NLRP3 inflammasome regulation, or neuroprotective phenotypes depend on the route of Nrf2 stabilization rather than Nrf2 activation magnitude alone.

Nrf2-Dependent NLRP3 Inhibition in Neuroinflammation

DDO-7263 demonstrates characterized, Nrf2-dependent inhibition of NLRP3 inflammasome activation, cleaved caspase-1 production, and mature IL-1β secretion in THP-1-derived macrophages [1]. For research programs focused on NLRP3-driven neuroinflammation—including Parkinson's disease, Alzheimer's disease, traumatic brain injury, and multiple sclerosis models—DDO-7263 provides a tool compound with a validated dual mechanism (Nrf2 activation plus Nrf2-dependent NLRP3 inhibition) that is not documented for Keap1-targeted Nrf2 activators. The compound's demonstrated in vivo efficacy in the MPTP-induced PD mouse model, with DMF as a positive control, further supports its suitability for preclinical neuroinflammation studies [1].

Brain-Exposed Nrf2 Activation for In Vivo CNS Studies

DDO-7263 exhibits brain tissue targeting in rats, with a measured plasma T1/2 of 3.32 hours and Cmax of 1.38 mg/mL following i.p. administration at 7–70 mg/kg [1]. These quantitative PK parameters support the design of repeated-dosing protocols for subacute and chronic neurodegenerative disease models where sustained brain Nrf2 activation is required. The compound's brain distribution profile, combined with its demonstrated efficacy in attenuating dopaminergic neuron loss (TH) and suppressing pro-inflammatory cytokines (IL-1β, TNF-α) in the MPTP-PD mouse model, positions DDO-7263 as a preferred Nrf2 activator for CNS-focused in vivo pharmacology programs for which brain exposure is a critical selection criterion [1].

SAR of 1,2,4-Oxadiazole Scaffold Targeting Rpn6

The J Med Chem 2022 target-fishing study identified Rpn6 as the molecular target of DDO-7263 and confirmed that among 1,2,4-oxadiazole analogues, DDO-7263 is the most potent Nrf2 activator [2]. Medicinal chemistry and chemical biology laboratories engaged in SAR exploration of the 1,2,4-oxadiazole chemotype or in developing next-generation Rpn6-targeted Nrf2 activators should use DDO-7263 as the reference standard for potency benchmarking and target engagement validation. The availability of biotin-labeled and fluorescein-based probes derived from DDO-7263 (compound 7) further enables competitive binding assays and cellular target engagement studies that require DDO-7263 as the unlabeled competitor [2].

Application

Selection Property

Validation Focus

Nrf2 pathway mechanistic dissection

Rpn6-targeted vs Keap1-targeted mechanism

Proteasome-dependent Nrf2 stabilization endpoint review

NLRP3 inflammasome neuroinflammation research

Nrf2-dependent NLRP3 inhibition profile

NLRP3 pathway-response endpoint context

CNS-focused in vivo Nrf2 activation studies

Reported brain-tissue distribution & PK parameters

Brain exposure-model validation

1,2,4-oxadiazole SAR & probe development

Reference standard for potency benchmarking

Target engagement and competitive binding assay validation

• [1] Xu LL, Wu YF, Yan F, Li CC, Dai Z, You QD, Jiang ZY, Di B. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress. Free Radic Biol Med. 2019;134:288-303. doi:10.1016/j.freeradbiomed.2019.01.003. View Source
• [2] Dai Z, An LY, Chen XY, Yang F, Zhao N, Li CC, Ren R, Li BY, Tao WY, Li P, Jiang C, Yan F, Jiang ZY, You QD, Di B, Xu LL. Target Fishing Reveals a Novel Mechanism of 1,2,4-Oxadiazole Derivatives Targeting Rpn6, a Subunit of 26S Proteasome. J Med Chem. 2022;65(6):5029-5043. doi:10.1021/acs.jmedchem.1c02137. PMID: 35253427. View Source